Disodium 4-hydroxynaphthalene-2,7-disulphonate
Cat. No. B165143
CAS RN:
20349-39-7
M. Wt: 327.3 g/mol
InChI Key: RJMDNLVCFLKDBY-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Disodium 4-hydroxynaphthalene-2,7-disulphonate, also known as 4,5-Dihydroxynaphthalene-2,7-disulfonic Acid, Disodium Salt Dihydrate, is a chemical compound used in scientific research . It exhibits excellent solubility and has unique optical properties, making it ideal for applications such as fluorescence imaging, organic synthesis, and analytical chemistry.
Molecular Structure Analysis
The molecular formula of Disodium 4-hydroxynaphthalene-2,7-disulphonate is C10H6O8S2 . The InChI Key is HLVXFWDLRHCZEI-UHFFFAOYSA-L . The SMILES string is OC1=CC (=CC2=CC (=CC (O)=C12)S ( [O-]) (=O)=O)S ( [O-]) (=O)=O .Chemical Reactions Analysis
While specific chemical reactions involving Disodium 4-hydroxynaphthalene-2,7-disulphonate are not available, it’s known to be used to improve the visualization of trichothecenes on developed TLC plates .Physical And Chemical Properties Analysis
Disodium 4-hydroxynaphthalene-2,7-disulphonate is a powder with an off-white to beige to grey to light brown color . It has a high solubility.Scientific Research Applications
1. Visualization of Trichothecenes on Developed TLC Plates
- Application Summary : Disodium 4-hydroxynaphthalene-2,7-disulphonate is used to improve the visualization of trichothecenes on developed Thin Layer Chromatography (TLC) plates .
- Results or Outcomes : The use of Disodium 4-hydroxynaphthalene-2,7-disulphonate enhances the contrast between trichothecenes and the background, making them easier to identify and quantify .
2. Chromogenic Reagent for the Quantification of Dipyrone
- Application Summary : Disodium 4-hydroxynaphthalene-2,7-disulphonate may be employed as a chromogenic reagent for the quantification of dipyrone in various pharmaceutical preparations .
- Results or Outcomes : This method allows for the accurate and precise quantification of dipyrone in pharmaceutical preparations .
3. Intermediate in the Production of Dyes and Pigments
- Application Summary : Disodium 4-hydroxynaphthalene-2,7-disulphonate serves as an intermediate in the production of dyes and pigments .
- Results or Outcomes : The use of Disodium 4-hydroxynaphthalene-2,7-disulphonate as an intermediate can lead to the production of a wide range of dyes and pigments with various colors and properties .
4. Production of Chelating Reagents, Sulfonic and Sulfinic Acids
- Application Summary : Disodium 4-hydroxynaphthalene-2,7-disulphonate is used in the production of chelating reagents, sulfonic and sulfinic acids .
- Results or Outcomes : The use of Disodium 4-hydroxynaphthalene-2,7-disulphonate in these reactions can lead to the production of a variety of chelating reagents, sulfonic and sulfinic acids .
5. Sensitivity to Formaldehyde
- Application Summary : Disodium 4-hydroxynaphthalene-2,7-disulphonate is used in tests for sensitivity to formaldehyde .
- Results or Outcomes : This method allows for the accurate and precise quantification of formaldehyde in various samples .
6. Sensitivity to Nitrate
Safety And Hazards
Future Directions
Disodium 4-hydroxynaphthalene-2,7-disulphonate is a versatile chemical compound with potential applications in fluorescence imaging, organic synthesis, and analytical chemistry. Its role as an intermediate in the production of dyes, pigments, chelating reagents, sulfonic, and sulfinic acids suggests potential future directions in these areas .
properties
IUPAC Name |
disodium;4-hydroxynaphthalene-2,7-disulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O7S2.2Na/c11-10-5-8(19(15,16)17)4-6-3-7(18(12,13)14)1-2-9(6)10;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJMDNLVCFLKDBY-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Na2O7S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4066597 |
Source
|
| Record name | Disodium 4-hydroxynaphthalene-2,7-disulphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Disodium 4-hydroxynaphthalene-2,7-disulphonate | |
CAS RN |
20349-39-7, 79873-37-3, 330581-20-9 |
Source
|
| Record name | 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, sodium salt (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020349397 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, sodium salt (1:?) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079873373 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, sodium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,7-Naphthalenedisulfonic acid, 4-hydroxy-, sodium salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Disodium 4-hydroxynaphthalene-2,7-disulphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4066597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Disodium 4-hydroxynaphthalene-2,7-disulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.761 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Disodium 4-hydroxynaphthalene-2,7-disulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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